Cas no 763913-26-4 (Benzoic acid,4-(2-methyl-1H-imidazol-5-yl)-)
763913-26-4 structure
Product Name:Benzoic acid,4-(2-methyl-1H-imidazol-5-yl)-
CAS No:763913-26-4
MF:C11H10N2O2
MW:202.209302425385
CID:550389
PubChem ID:22460708
Update Time:2025-04-19
Benzoic acid,4-(2-methyl-1H-imidazol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(2-methyl-1H-imidazol-5-yl)-
- 4-(2-METHYL-1H-IMIDAZOL-5-YL)BENZOIC ACID
- Benzoic acid, 4-(2-methyl-1H-imidazol-4-yl)- (9CI)
- 4-(2-Methyl-1H-imidazol-4-yl)benzoicacid
- 763913-26-4
- 4-(2-Methyl-1H-imidazol-4-yl)benzoic acid
- SCHEMBL3440334
-
- Inchi: 1S/C11H10N2O2/c1-7-12-6-10(13-7)8-2-4-9(5-3-8)11(14)15/h2-6H,1H3,(H,12,13)(H,14,15)
- InChI Key: WGONEFPNQAOFPQ-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)C1=CN=C(C)N1)=O
Computed Properties
- Exact Mass: 202.07400
- Monoisotopic Mass: 202.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66A^2
- XLogP3: 1.6
Experimental Properties
- PSA: 65.98000
- LogP: 2.08330
Benzoic acid,4-(2-methyl-1H-imidazol-5-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM525110-1g |
4-(2-Methyl-1H-imidazol-4-yl)benzoic acid |
763913-26-4 | 97% | 1g |
$764 | 2023-01-02 | |
| A2B Chem LLC | AH55436-1g |
4-(2-Methyl-1H-imidazol-4-yl)benzoic acid |
763913-26-4 | 1g |
$457.00 | 2023-12-30 | ||
| A2B Chem LLC | AH55436-5g |
4-(2-Methyl-1H-imidazol-4-yl)benzoic acid |
763913-26-4 | 5g |
$1210.00 | 2023-12-30 |
Benzoic acid,4-(2-methyl-1H-imidazol-5-yl)- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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